Cas no 104317-89-7 (1H-Azepine-1-ethanol,hexahydro-a-[[(1-methylethyl)amino]methyl]-,hydrochloride (1:2))

• Product Name: 1H-Azepine-1-ethanol,hexahydro-a-[[(1-methylethyl)amino]methyl]-,hydrochloride (1:2)
• CAS No: 104317-89-7
• MF: C₁₂H₂₈Cl₂N₂O
• MW: 287.269521713257
• CID: 161359
• PubChem ID: 59834
• Update Time: 2025-04-19

1H-Azepine-1-ethanol,hexahydro-a-[[(1-methylethyl)amino]methyl]-,hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-ethanol,hexahydro-a-[[(1-methylethyl)amino]methyl]-,hydrochloride (1:2)
• [3-(azepan-1-ium-1-yl)-2-hydroxypropyl]-propan-2-ylazanium,dichloride
• 1H-Azepine-1-ethanol, hexahydro-alpha-(((1-methylethyl)amino)methyl)-, dihydrochloride
• Hexahydro-alpha-(((1-methylethyl)amino)methyl)-1H-azepine-1-ethanol dihydrochloride
• 104317-89-7

• Inchi： 1S/C12H26N2O.2ClH/c1-11(2)13-9-12(15)10-14-7-5-3-4-6-8-14;;/h11-13,15H,3-10H2,1-2H3;2*1H
• InChI Key： CGLBQDDNZLHDSV-UHFFFAOYSA-N
• SMILES： [Cl-].[Cl-].OC(C[NH2+]C(C)C)C[NH+]1CCCCCC1

Computed Properties

• Exact Mass: 257.9389
• Monoisotopic Mass: 286.157869
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.3

Experimental Properties

• Boiling Point: 330.4°Cat760mmHg
• Flash Point: 153.6°C
• PSA: 39.9
• LogP: 3.15410